Cas no 85092-84-8 (3-iodo-1-methyl-1H-Indole)

• Product Name: 3-iodo-1-methyl-1H-Indole
• CAS No: 85092-84-8
• MF: C₉H₈IN
• MW: 257.070994377136
• CID: 1118915
• PubChem ID: 12839093
• Update Time: 2025-06-23

3-iodo-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methyl-1H-Indole
• 3-iodo-1-methylindole
• 1-methyl-1H-3-iodoindole
• 1-methyl-3-iodoindole
• 3-iodo-1-methyl-indole
• 3-iodo-N-methylindole
• Benzenamine,3-iodo-N-methyl
• N-Methyl-3-iod-anilin
• N-methyl-3-iodoindole
• 85092-84-8
• TQP1282
• SCHEMBL10322780
• F84585
• EN300-67219
• AKOS017333634
• 1H-Indole, 3-iodo-1-methyl-
• HS-5321
• DB-136689

• Inchi： 1S/C9H8IN/c1-11-6-8(10)7-4-2-3-5-9(7)11/h2-6H,1H3
• InChI Key： XGOPNOIIRMKMJR-UHFFFAOYSA-N
• SMILES： IC1=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 256.97000
• Monoisotopic Mass: 256.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 2.78290